Cas no 1001757-50-1 (1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 1001757-50-1
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• MDL: MFCD02254006
• CID: 820396
• PubChem ID: 7022257
• Update Time: 2025-06-08

1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-3-amine
• 1-(2-Chloro-4-fluorobenzyl)pyrazol-3-ylamine
• 1-[(2-chloro-4-fluorophenyl)methyl]pyrazole-3-ylamine
• 1H-Pyrazol-3-amine, 1-[(2-chloro-4-fluorophenyl)methyl]-
• 3-Amino-1-(2-chloro-4-fluorobenzyl)pyrazole
• 3-Amino-1-(2-chloro-4-fluoro-benzyl)pyrazole
• 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine
• 1001757-50-1
• SY003621
• AC-22866
• SCHEMBL3440031
• 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-3-amine
• BBL039208
• 1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-3-amine
• BQB75750
• STK313158
• 1-(2-Chloro-4-fluoro-benzyl)-1H-pyrazol-3-ylamine
• AC2655
• AKOS000304525
• 1-[(2-chloro-4-fluoro-phenyl)methyl]pyrazol-3-amine
• MFCD02254006
• DTXSID50427425
• EN300-227874

• MDL： MFCD02254006
• Inchi： 1S/C10H9ClFN3/c11-9-5-8(12)2-1-7(9)6-15-4-3-10(13)14-15/h1-5H,6H2,(H2,13,14)
• InChI Key： BNXVCDZOLBAURI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 225.04700
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Boiling Point: 396.4 ℃ at 760 mmHg
• PSA: 43.84000
• LogP: 2.88730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine (CAS No. 1001757-50-1)

The compound 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine, identified by its CAS No. 1001757-50-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a pyrazole core with a 2-chloro-4-fluorophenyl substituent, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functionality, which offers versatile reactivity for further derivatization.

In recent years, the demand for heterocyclic compounds like 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine has surged due to their role in developing small-molecule therapeutics. The compound's chloro and fluoro substituents enhance its lipophilicity, making it a candidate for optimizing bioavailability in medicinal chemistry. Its pyrazol-3-amine scaffold is also a key motif in kinase inhibitors, a hot topic in oncology research. This aligns with the growing interest in targeted cancer therapies, as evidenced by frequent searches for "pyrazole-based drugs" and "fluorophenyl derivatives in medicine."

From a synthetic perspective, CAS No. 1001757-50-1 is often explored for its structure-activity relationships (SAR). Computational chemists leverage molecular docking studies to predict its interactions with biological targets, a trend reflected in queries like "how to design pyrazole amines for drug discovery." The compound's electron-withdrawing groups (chloro and fluoro) further intrigue researchers studying electronic effects on aromatic systems, a niche yet expanding area in organic chemistry forums.

Beyond pharmaceuticals, 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine finds relevance in agrochemical innovation. Its structural features mimic those of crop protection agents, sparking interest in "fluorinated pyrazoles for pest control." The chloro-fluorophenyl moiety is particularly valued for its potential to enhance pesticide selectivity, addressing sustainability concerns in agriculture—a topic dominating search trends like "eco-friendly agrochemicals 2024."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), frequently searched by synthetic chemists. Its crystalline properties are also under scrutiny for cocrystal engineering applications, a cutting-edge field with rising Google queries like "improving API solubility with cocrystals."

In summary, 1-(2-chloro-4-fluorophenyl)methyl-1H-pyrazol-3-amine (CAS 1001757-50-1) exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted utility—from drug design to sustainable agriculture—positions it as a compound of enduring scientific and industrial relevance, resonating with contemporary search interests and research priorities.